Cas no 1172068-76-6 (2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide)

• Product Name: 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide
• CAS No: 1172068-76-6
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6536234
• Update Time: 2025-05-21

2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide
• 2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-(3-phenylpropyl)acetamide

• Inchi： 1S/C16H19N3O3/c1-11-13(15(21)19-16(22)18-11)10-14(20)17-9-5-8-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3,(H,17,20)(H2,18,19,21,22)
• InChI Key： UGLMSJIMXPEJJM-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=CC=C1)(=O)CC1=C(C)NC(=O)NC1=O

Additional information on 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide

Comprehensive Overview of 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide (CAS No. 1172068-76-6)

In the realm of pharmaceutical and biochemical research, 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide (CAS No. 1172068-76-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine backbone and phenylpropyl acetamide moiety, is increasingly studied for its potential applications in drug discovery and therapeutic development. Researchers are particularly intrigued by its structural similarity to uracil derivatives, which are foundational in nucleic acid metabolism and antiviral therapies.

The compound's CAS No. 1172068-76-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide, reflects its intricate architecture, combining a tetrahydropyrimidine core with a phenylpropyl side chain. Such hybrid structures are often explored for their dual functionality, enabling interactions with diverse biological targets. Recent literature highlights its relevance in modulating enzyme activity, particularly in pathways related to inflammation and cellular proliferation.

Current trends in biomedical research emphasize the demand for novel small molecules like 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide. Searches for "pyrimidine-based therapeutics" or "acetamide derivatives in drug design" have surged, reflecting its alignment with cutting-edge topics such as targeted cancer therapies and metabolic disorder treatments. The compound's potential to serve as a scaffold for kinase inhibitors or GPCR modulators further amplifies its appeal, as these protein classes are pivotal in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS No. 1172068-76-6 involves multi-step organic transformations, often leveraging amide coupling and cyclization reactions. Analytical techniques like HPLC and NMR are essential for verifying its purity and structural integrity, ensuring reproducibility in research settings. Notably, its moderate lipophilicity, predicted by computational models, suggests favorable membrane permeability—a trait highly sought after in CNS drug candidates.

Beyond its biochemical attributes, 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(3-phenylpropyl)acetamide has sparked discussions in intellectual property circles. Patent filings referencing its derivatives underscore its commercial viability, particularly in niche therapeutic areas. As the scientific community gravitates toward personalized medicine, this compound's adaptability to structure-activity relationship (SAR) studies positions it as a versatile tool for lead optimization.

In conclusion, CAS No. 1172068-76-6 exemplifies the convergence of medicinal chemistry and translational research. Its dual emphasis on molecular specificity and therapeutic potential resonates with contemporary inquiries into precision medicine and multi-target drug development. Future investigations may unravel its role in addressing unmet medical needs, solidifying its place in the next generation of bioactive agents.